methyl 2-{4-[(E)-3-phenyl-2-propenoyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetate

• IUPAC Name: methyl 2-[4-[(E)-3-phenylprop-2-enoyl]-2,3-dihydro-1,4-benzoxazin-3-yl]acetate
• InChI: InChI=1S/C20H19NO4/c1-24-20(23)13-16-14-25-18-10-6-5-9-17(18)21(16)19(22)12-11-15-7-3-2-4-8-15/h2-12,16H,13-14H2,1H3/b12-11+
• InChI Key: FYWRPSAPXXMRQK-VAWYXSNFSA-N
• Canonical SMILES: COC(=O)CC1COC2=CC=CC=C2N1C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC(=O)CC1COC2=CC=CC=C2N1C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

“Methyl 2-{4-[(E)-3-phenyl-2-propenoyl]-3,4-dihydro-2H-1,4-benzoxazin-3-yl}acetate” is a chemical compound with the CAS Number: 861209-30-5. It has a molecular weight of 337.38.

Molecular Structure Analysis

The InChI code for this compound is 1S/C20H19NO4/c1-24-20(23)13-16-14-25-18-10-6-5-9-17(18)21(16)19(22)12-11-15-7-3-2-4-8-15/h2-12,16H,13-14H2,1H3/b12-11+. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the connectivity between them.

Physical And Chemical Properties Analysis

This compound is a solid. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not specified in the available resources.

Scientific Research Applications

Subsequent hydrolysis of isolated methyl 5-(acridin-4-yl)-3-phenyl-4,5-dihydro-1,2-oxazole-4-carboxylates results in the production of carboxylic acids, with nearly complete conversion. . These insights provide valuable information for designing novel synthetic routes and understanding regioselectivity in cycloaddition reactions.

Safety and Hazards

The compound is associated with some hazards. The safety information includes pictograms GHS07 and the signal word “Warning”. Hazard statements include H302, H312, and H332, indicating that the compound is harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound . These factors can include pH, temperature, and the presence of other molecules. More research is needed to understand how these environmental factors influence the compound’s action.